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Compound of Interest

Compound Name: IDO-IN-7

Cat. No.: B8269884 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of IDO-IN-7, a

potent inhibitor of Indoleamine 2,3-dioxygenase 1 (IDO1). These guidelines are intended to

facilitate the effective use of IDO-IN-7 in pre-clinical research and drug development settings.

Product Information
Product Name: IDO-IN-7

Synonyms: NLG-919 analogue, Navoximod, GDC-0919[1][2]

CAS Number: 1402836-58-1[3]

Molecular Formula: C₁₈H₂₂N₂O[3]

Molecular Weight: 282.38 g/mol [3]

Mechanism of Action
IDO-IN-7 is a potent inhibitor of the IDO1 enzyme, which plays a critical role in immune

suppression. IDO1 is the first and rate-limiting enzyme in the kynurenine pathway of tryptophan

catabolism. By degrading the essential amino acid tryptophan, IDO1 creates an

immunosuppressive microenvironment. IDO-IN-7 directly inhibits IDO1 activity, thereby
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restoring T-cell function and enhancing anti-tumor immune responses. It has a reported IC₅₀ of

38 nM and an EC₅₀ of 75 nM for IDO1.
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Caption: IDO1 Inhibition by IDO-IN-7.

Solubility Data
IDO-IN-7 exhibits good solubility in common organic solvents such as Dimethyl Sulfoxide

(DMSO) and Ethanol. It is important to note that sonication may be required to achieve

complete dissolution. For in-vitro experiments, using freshly opened, anhydrous DMSO is

recommended as hygroscopic DMSO can negatively impact solubility.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 50 mg/mL 177.07 mM
Ultrasonic assistance

is recommended.

45 mg/mL 159.36 mM
Sonication is

recommended.

Ethanol 26 mg/mL 92.07 mM
Sonication is

recommended.

25 mg/mL 88.53 mM
Ultrasonic assistance

is recommended.

Water < 1 mg/mL
Insoluble or slightly

soluble

Application Protocols
Preparation of Stock Solutions
For in-vitro studies, it is recommended to prepare concentrated stock solutions of IDO-IN-7 in

either DMSO or ethanol.

Materials:

IDO-IN-7 powder

Anhydrous DMSO or pure Ethanol

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (water bath or probe)

Protocol:
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Weigh the desired amount of IDO-IN-7 powder in a sterile tube.

Add the appropriate volume of DMSO or ethanol to achieve the desired stock concentration

(e.g., 10 mM, 20 mM, or 50 mM).

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonicate the solution for 5-10 minutes.

Once completely dissolved, the stock solution can be stored at -20°C or -80°C for long-term

storage. It is advisable to aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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